Cas no 1805553-77-8 (6-Bromo-3-fluoromethoxy-2-nitropyridine)

• Product Name: 6-Bromo-3-fluoromethoxy-2-nitropyridine
• CAS No: 1805553-77-8
• MF: C₆H₄BrFN₂O₃
• MW: 251.009963989258
• CID: 4900761
• Update Time: 2025-06-08

6-Bromo-3-fluoromethoxy-2-nitropyridine Chemical and Physical Properties

Names and Identifiers

• 6-Bromo-3-fluoromethoxy-2-nitropyridine

• Inchi： 1S/C6H4BrFN2O3/c7-5-2-1-4(13-3-8)6(9-5)10(11)12/h1-2H,3H2
• InChI Key： BOUNGQFMUUBAGI-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(C([N+](=O)[O-])=N1)OCF

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 189
• XLogP3: 2.5
• Topological Polar Surface Area: 67.9

Additional information on 6-Bromo-3-fluoromethoxy-2-nitropyridine

6-Bromo-3-fluoromethoxy-2-nitropyridine: A Comprehensive Overview

6-Bromo-3-fluoromethoxy-2-nitropyridine, with the CAS number 1805553-77-8, is a highly specialized organic compound that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound is characterized by its unique structure, which includes a pyridine ring substituted with bromine, fluoromethoxy, and nitro groups. The combination of these substituents imparts distinctive electronic and steric properties, making it a valuable molecule for various applications.

The synthesis of 6-Bromo-3-fluoromethoxy-2-nitropyridine involves a series of intricate chemical reactions, including nucleophilic substitutions and oxidations. Recent advancements in synthetic methodologies have enabled the efficient production of this compound with high purity. Researchers have explored its potential as a precursor for bioactive compounds, particularly in the development of novel pharmaceutical agents. The presence of the nitro group is particularly significant, as it can act as a reactive site for further functionalization.

In terms of chemical properties, 6-Bromo-3-fluoromethoxy-2-nitropyridine exhibits notable stability under standard conditions, though it may undergo decomposition under extreme thermal or oxidative stress. Its electronic structure has been studied extensively using computational chemistry techniques, revealing insights into its reactivity and potential interactions with biological systems. These studies have highlighted its potential as a building block for constructing complex heterocyclic compounds.

The application of 6-Bromo-3-fluoromethoxy-2-nitropyridine in medicinal chemistry is one of its most promising avenues. Recent research has focused on its role as an intermediate in the synthesis of kinase inhibitors and other bioactive molecules. For instance, studies have demonstrated that derivatives of this compound can modulate key signaling pathways involved in cancer progression. The fluoromethoxy group contributes to enhanced lipophilicity, which is critical for drug absorption and bioavailability.

In addition to its medicinal applications, 6-Bromo-3-fluoromethoxy-2-nitropyridine has also been explored in materials science. Its ability to form stable coordination complexes makes it a candidate for use in catalysis and sensor technologies. Recent breakthroughs in nanotechnology have further expanded its potential, with researchers investigating its role in the development of novel nanomaterials.

The environmental impact of 6-Bromo-3-fluoromethoxy-2-nitropyridine has also been a topic of interest. Studies have shown that it exhibits moderate biodegradability under specific conditions, though further research is required to fully understand its ecological footprint. Regulatory agencies have established guidelines for its safe handling and disposal to minimize risks to human health and the environment.

In conclusion, 6-Bromo-3-fluoromethoxy-2-nitropyridine, with CAS number 1805553-77-8, represents a versatile and intriguing compound with diverse applications across multiple disciplines. Its unique chemical properties, coupled with ongoing advancements in synthetic and analytical techniques, ensure that it will remain a focal point for future research and development.